![molecular formula C13H18N2O4 B5801097 2-methoxy-4-nitro-6-(1-piperidinylmethyl)phenol](/img/structure/B5801097.png)
2-methoxy-4-nitro-6-(1-piperidinylmethyl)phenol
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Overview
Description
2-methoxy-4-nitro-6-(1-piperidinylmethyl)phenol, also known as MNPP, is a chemical compound that has been widely utilized in scientific research. It is a synthetic compound that has been synthesized through various methods and has been found to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-methoxy-4-nitro-6-(1-piperidinylmethyl)phenol is related to its affinity for the sigma-1 receptor. The sigma-1 receptor is a chaperone protein that is involved in the regulation of various cellular processes, including ion channels, neurotransmitter transporters, and protein kinases. This compound binds to the sigma-1 receptor and modulates its activity, resulting in a range of biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects, including modulation of ion channels, neurotransmitter transporters, and protein kinases. It has been shown to have neuroprotective effects in various neuronal cell models and animal models of neurodegenerative diseases. This compound has also been found to have analgesic effects in animal models of pain and to reduce drug-seeking behavior in animal models of addiction.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methoxy-4-nitro-6-(1-piperidinylmethyl)phenol in lab experiments is its specificity for the sigma-1 receptor. This allows researchers to study the role of the sigma-1 receptor in various physiological and pathological conditions. However, one limitation of using this compound is its potential toxicity, particularly at high concentrations. Researchers must be careful to use appropriate concentrations of this compound in their experiments to avoid potential toxicity.
Future Directions
There are several future directions for the study of 2-methoxy-4-nitro-6-(1-piperidinylmethyl)phenol. One direction is the development of more potent and selective sigma-1 receptor ligands. These ligands could be used to further study the role of the sigma-1 receptor in various physiological and pathological conditions. Another direction is the investigation of the potential therapeutic applications of this compound and other sigma-1 receptor ligands in neurodegenerative diseases, pain, and addiction. Finally, the development of imaging agents for the sigma-1 receptor could allow for non-invasive imaging of the sigma-1 receptor in vivo, which could have important clinical applications.
Synthesis Methods
2-methoxy-4-nitro-6-(1-piperidinylmethyl)phenol is synthesized through the reaction of 2-methoxy-4-nitrophenol with piperidine and formaldehyde. This reaction results in the formation of this compound, which is then purified through recrystallization. The synthesis of this compound is a relatively simple process that can be carried out in a laboratory setting.
Scientific Research Applications
2-methoxy-4-nitro-6-(1-piperidinylmethyl)phenol has been used in various scientific research studies, particularly in the field of neuroscience. It has been found to have an affinity for the sigma-1 receptor, which is a protein that is involved in a range of cellular processes. This compound has been used to study the role of the sigma-1 receptor in various physiological and pathological conditions, including neurodegenerative diseases, pain, and addiction.
properties
IUPAC Name |
2-methoxy-4-nitro-6-(piperidin-1-ylmethyl)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O4/c1-19-12-8-11(15(17)18)7-10(13(12)16)9-14-5-3-2-4-6-14/h7-8,16H,2-6,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAMYJOMWLBMUCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)CN2CCCCC2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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